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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B611514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of

TVB-3166, a potent and selective inhibitor of Fatty Acid Synthase (FASN). The information

presented here is collated from preclinical studies to guide the design and execution of in vivo

experiments.

Introduction
TVB-3166 is an orally available, reversible small molecule inhibitor of FASN.[1][2] Inhibition of

FASN disrupts the de novo synthesis of palmitate, a critical component for tumor cell

proliferation and survival.[2] This disruption leads to the remodeling of cell membranes,

inhibition of key oncogenic signaling pathways, and ultimately, apoptosis in cancer cells.[1]

Preclinical studies have demonstrated the anti-tumor efficacy of TVB-3166 in a variety of

cancer models, making it a compound of significant interest for cancer therapy research.[2][3]

Mechanism of Action
TVB-3166 exerts its anti-cancer effects by inhibiting FASN, which in turn impacts several

downstream cellular processes. A primary mechanism is the disruption of the PI3K-AKT-mTOR

and β-catenin signaling pathways.[1] FASN inhibition alters the architecture of lipid rafts in the

cell membrane, which are crucial for the proper localization and function of signaling proteins.

[1] This leads to reduced phosphorylation of AKT and subsequent downregulation of the mTOR

pathway, a central regulator of cell growth and proliferation. Additionally, TVB-3166 has been
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shown to decrease the expression of c-Myc, a key downstream effector of the Wnt/β-catenin

pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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